Cas no 115396-93-5 (4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate)

• Product Name: 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate
• CAS No: 115396-93-5
• MF: C₁₆H₃₁NO₇Si
• MW: 377.505346536636
• MDL: MFCD01320962
• CID: 130753
• PubChem ID: 329768693
• Update Time: 2025-05-21

4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate Chemical and Physical Properties

Names and Identifiers

• 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate
• 2-(3-triethoxysilylpropylcarbamoyloxy)ethyl 2-methylprop-2-enoate
• 2-Propenoic acid,2-methyl-, 9,9-diethoxy-4-oxo-3,10-dioxa-5-aza-9-siladodec-1-yl ester
• O-(METHACRYLOXYETHYL)-N-(TRIETHOXYSILYLPROPYL)URETHANE
• 2-(Methacryloyloxy)ethyl[3-(triethoxysilyl)propyl]carbaMate
• 2-Propenoic acid,2-Methyl-, 9,9-diethoxy-4-oxo-3,10-dioxa-5-aza-9-siladodec-1-yl este
• O-(METHACRYLOXYETHYL)-N-(TRIETHOXYSILYLPROPYL)CARBAMATE, 90%
• 2-(Methacryloyloxy)ethyl [3-(triethoxysilyl)propyl]carbamate contains <=1000 ppm phenothiazine as inhibitor, 95%
• o-(methacryloxyethyl)-n-(triethoxysilylpropyl) urethane
• 2-(Methacryloyloxy)ethyl [3-(triethoxysilyl)propyl]carbamate, contains <=1000 ppm phenothiazine as inhibitor, 95%
• 2-(Methacryloyloxy)ethyl [3-(triethoxysilyl)propyl]carbamate
• 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-ylmethacrylate
• MFCD01320962
• 115396-93-5
• HBFXZOMNDOKZCW-UHFFFAOYSA-N
• SCHEMBL631551
• 2-Propenoic acid, 2-methyl-, 9,9-diethoxy-4-oxo-3,10-dioxa-5-aza-9-siladodec-1-yl ester
• 2-({[3-(triethoxysilyl)propyl]carbamoyl}oxy)ethyl 2-methylprop-2-enoate

• MDL： MFCD01320962
• Inchi： 1S/C16H31NO7Si/c1-6-22-25(23-7-2,24-8-3)13-9-10-17-16(19)21-12-11-20-15(18)14(4)5/h4,6-13H2,1-3,5H3,(H,17,19)
• InChI Key： HBFXZOMNDOKZCW-UHFFFAOYSA-N
• SMILES： [Si](CCCNC(=O)OCCOC(C(=C)C)=O)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 377.18703
• Monoisotopic Mass: 377.18697886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Flash Point: >110℃
• PSA: 92.32
• LogP: 2.66130

4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate

Comprehensive Analysis of 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate (CAS 115396-93-5)

The compound 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate (CAS 115396-93-5) is a highly specialized silane-based methacrylate derivative with significant applications in advanced material science. Its unique molecular structure, featuring both silicon and methacrylate functionalities, makes it a versatile building block for polymers, coatings, and adhesives. Researchers and industries are increasingly interested in this compound due to its ability to enhance cross-linking efficiency, thermal stability, and surface adhesion in hybrid materials.

In recent years, the demand for high-performance silane coupling agents has surged, driven by trends in green chemistry and sustainable material design. The 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate aligns with these priorities, as its ethoxy groups enable hydrolytic stability while facilitating eco-friendly synthesis routes. A common query among formulators is how this compound compares to traditional acrylate-modified silanes in terms of reactivity and compatibility with organic matrices. Studies indicate its superior performance in UV-curable systems, where it acts as a dual-functional linker between inorganic fillers and organic resins.

The CAS 115396-93-5 compound has also gained attention in biomedical engineering circles for its potential in hydrogel fabrication. Its hydrolyzable silane moiety allows for controlled degradation, while the methacrylate group enables photopolymerization—a hot topic in 3D bioprinting research. When users search for "silane methacrylate hybrid materials" or "click chemistry compatible silanes," this compound frequently appears in patent literature as a key component for tailored surface modification.

From an industrial perspective, the 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate addresses critical challenges in nanocomposite manufacturing. Its branched ether-aza-sila chain structure reduces phase separation in silica-polymer composites, a frequent pain point in optical lens production and barrier film applications. Analytical techniques like FTIR and NMR confirm its ability to form uniform networks, making it a preferred choice over simpler trialkoxysilanes in precision coating formulations.

Emerging applications in flexible electronics have further spotlighted this compound. Its diethoxy substitution pattern provides optimal balance between hydrolysis rate and shelf stability—a recurring discussion point in forums about printed electronics. When modified with photoinitiators, the CAS 115396-93-5 derivative enables patterning of conductive silver traces on heat-sensitive substrates, answering frequent searches about "low-temperature cure silanes."

Quality control protocols for 4,4-Diethoxy-9-oxo-3,10-dioxa-8-aza-4-siladodecan-12-yl methacrylate emphasize monitoring its degree of oligomerization, which impacts performance in thin-film deposition. Advanced users often inquire about its storage conditions (typically under nitrogen at -20°C) and inhibitor content (commonly 50-100ppm MEHQ) to prevent premature polymerization. These practical considerations make it a staple in technical datasheets and material safety discussions.

Future research directions for this compound include exploration in self-healing materials and stimuli-responsive coatings, where its aza-sila backbone could enable novel dynamic covalent chemistry approaches. As industries seek answers to "how to improve interfacial bonding in composites" or "best silane for moisture resistance," the multifaceted properties of CAS 115396-93-5 continue to position it as a cutting-edge solution in specialty chemicals.